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Compound of Interest

Compound Name: Bis-PEG11-NHS Ester

Cat. No.: B8106483 Get Quote

Technical Support Center: Bis-PEG11-NHS Ester
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the proper handling and preparation of a stable Bis-PEG11-
NHS Ester stock solution.

Frequently Asked Questions (FAQs)
Q1: What is Bis-PEG11-NHS Ester and what is it used for?

Bis-PEG11-NHS Ester is a homobifunctional crosslinker.[1] It features two N-

hydroxysuccinimide (NHS) ester groups at either end of a hydrophilic 11-unit polyethylene

glycol (PEG) spacer.[1][2] The NHS esters react with primary amines (-NH2), which are

commonly found on proteins (e.g., the side chain of lysine residues) and other biomolecules, to

form stable amide bonds.[3][4] The PEG spacer enhances the water solubility of the crosslinker

and the resulting conjugate. It is frequently used in bioconjugation, such as linking antibodies to

drugs in the development of antibody-drug conjugates (ADCs).

Q2: What are the key chemical properties of Bis-PEG11-NHS Ester?
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Property Value

Chemical Formula C34H56N2O19

Molecular Weight 796.82 g/mol

Appearance White to off-white solid or viscous liquid

Solubility
Soluble in DMSO and DMF. Insoluble in water

and ethanol.

Q3: How should I store the solid Bis-PEG11-NHS Ester?

To maintain its reactivity, solid Bis-PEG11-NHS Ester should be stored in a cool, dry, and dark

place. A desiccator is highly recommended to protect it from moisture. For short-term storage,

0-4°C is suitable for days to weeks, while long-term storage at -20°C is recommended for

months to years.

Q4: What is the main cause of Bis-PEG11-NHS Ester instability?

The primary cause of instability for Bis-PEG11-NHS Ester, like all NHS esters, is hydrolysis.

The NHS ester group is susceptible to reaction with water, which cleaves the ester and renders

it inactive for conjugation to primary amines. This hydrolysis is significantly accelerated at

higher pH levels.

Troubleshooting Guide
Issue 1: Low or no conjugation efficiency.

Potential Cause: Hydrolysis of the Bis-PEG11-NHS Ester stock solution.

Recommendation: Prepare fresh stock solution immediately before use. Ensure that the

solvent (DMSO or DMF) is anhydrous (moisture-free). When retrieving the solid reagent

from cold storage, always allow the vial to equilibrate to room temperature before opening

to prevent moisture condensation.

Potential Cause: Competing amines in the reaction buffer.
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Recommendation: Avoid buffers containing primary amines, such as Tris (TBS) or glycine,

as they will compete with the target molecule for reaction with the NHS ester. Use amine-

free buffers like phosphate-buffered saline (PBS), borate, or carbonate/bicarbonate

buffers.

Potential Cause: Suboptimal pH of the reaction buffer.

Recommendation: The optimal pH for NHS ester conjugation is between 7.2 and 8.5. A pH

that is too low will result in the protonation of primary amines on the target molecule,

reducing their reactivity. A pH that is too high will accelerate the hydrolysis of the NHS

ester.

Issue 2: High background or non-specific binding in assays.

Potential Cause: Hydrolyzed NHS ester.

Recommendation: The carboxyl group formed after hydrolysis can lead to non-specific

electrostatic interactions. Ensure the use of a fresh, active Bis-PEG11-NHS Ester stock

solution.

Potential Cause: Excess crosslinker.

Recommendation: Optimize the molar ratio of Bis-PEG11-NHS Ester to your target

molecule. A common starting point is a 5- to 20-fold molar excess of the NHS ester. After

the reaction, remove unreacted crosslinker using dialysis or a desalting column.

Quantitative Data Summary
The stability of a Bis-PEG11-NHS Ester stock solution is critically dependent on the solvent's

water content and the storage temperature. While specific quantitative stability data for Bis-
PEG11-NHS Ester is limited, the following table provides general stability guidelines based on

data for similar NHS esters.
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Solvent Temperature Estimated Stability Recommendations

Anhydrous DMSO -20°C Up to 1 month

For frequent use,

prepare aliquots to

avoid multiple freeze-

thaw cycles. Ensure

the DMSO is of high

quality and

anhydrous.

Anhydrous DMSO -80°C Up to 1 year

Recommended for

long-term storage of

the stock solution.

Aliquoting is still

advised.

Anhydrous DMF -20°C Up to 1-2 months

Ensure the DMF is

amine-free and

anhydrous. DMF does

not freeze at -20°C,

avoiding freeze-thaw

cycles.

Aqueous Buffer (e.g.,

PBS pH 7.4)
Room Temp. Minutes to hours

Not Recommended

for Storage. Use

immediately after

preparation. The half-

life of NHS esters in

aqueous solution is

short and decreases

rapidly with increasing

pH.

Experimental Protocols
Protocol for Preparing a Stable Bis-PEG11-NHS Ester
Stock Solution
This protocol outlines the preparation of a 10 mM stock solution in anhydrous DMSO.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b8106483?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8106483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Bis-PEG11-NHS Ester (MW: 796.82 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Argon or Nitrogen gas (optional, but recommended)

Methodology:

Equilibrate Reagent: Allow the vial of solid Bis-PEG11-NHS Ester to warm to room

temperature before opening to prevent moisture condensation.

Weigh Reagent: In a dry environment (e.g., a glove box or under a stream of inert gas),

weigh out the desired amount of Bis-PEG11-NHS Ester. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 7.97 mg.

Dissolve in Anhydrous DMSO: Add the appropriate volume of anhydrous DMSO to the solid

reagent. Vortex gently until fully dissolved.

Aliquot for Storage: Dispense the stock solution into smaller, single-use aliquots in

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles and reduces the risk

of moisture contamination for the entire stock.

Inert Gas Overlay (Optional): Before capping the aliquot tubes, you can flush the headspace

with a gentle stream of argon or nitrogen gas to displace air and moisture.

Storage: Immediately store the aliquots at -20°C for short- to medium-term storage or at

-80°C for long-term storage.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8106483?utm_src=pdf-body
https://www.benchchem.com/product/b8106483?utm_src=pdf-body
https://www.benchchem.com/product/b8106483?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8106483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Using the Stock Solution

Start: Solid Bis-PEG11-NHS Ester

Equilibrate to Room Temperature

Weigh in Dry Environment

Dissolve in Anhydrous DMSO

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Thaw a Single Aliquot

Use Immediately in Conjugation Reaction

Discard Unused Portion of Thawed Aliquot

Click to download full resolution via product page

Caption: Workflow for preparing and handling a Bis-PEG11-NHS Ester stock solution.
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Competing Reactions in Aqueous Buffer

Active Bis-PEG11-NHS Ester
(Reactive)

Desired Reaction:
Amine Conjugation

+ Primary Amine
(e.g., Protein-NH2)

pH 7.2 - 8.5

Undesired Reaction:
Hydrolysis

+ H2O
(Accelerated at higher pH)

Stable Amide Bond
(Conjugated Product)

Inactive Carboxylic Acid
(Non-reactive)

Click to download full resolution via product page

Caption: Competing reactions of Bis-PEG11-NHS Ester in an aqueous environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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